Cas no 2171175-27-0 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid
• CAS No: 2171175-27-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6052072
• PubChem ID: 165504085
• Update Time: 2025-06-08

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid
• 2171175-27-0
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]heptanoic acid
• EN300-1475842

• Inchi： 1S/C26H32N2O5/c1-4-5-10-17(15-23(29)30)27-24(31)26(2,3)28-25(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22H,4-5,10,15-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t17-/m0/s1
• InChI Key： JQOLIDAOCDSXTI-KRWDZBQOSA-N
• SMILES： O(C(NC(C)(C)C(N[C@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid (CAS No. 2171175-27-0): A Comprehensive Overview

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid (CAS No. 2171175-27-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and heptanoic acid. The unique structure and properties of this compound make it a valuable tool in various applications, particularly in the synthesis of peptides and other biologically active molecules.

The chemical structure of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid features a seven-carbon chain with an amide group at the C3 position, which is substituted with a Fmoc-protected amino group. The presence of the Fmoc group is crucial for its use in solid-phase peptide synthesis (SPPS), as it provides a temporary protecting group that can be selectively removed under mild conditions. This allows for the sequential addition of amino acids to form complex peptide chains with high purity and yield.

Recent advancements in the field have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated the use of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides showed promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the amide bond with heptanoic acid. The final step involves purification and characterization using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). The purity and structural integrity of the compound are critical for its successful application in pharmaceutical research.

In addition to its use in peptide synthesis, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid has also been explored for its potential as a building block in the development of prodrugs. Prodrugs are inactive compounds that are converted into their active forms within the body, often through enzymatic processes. The ability to design prodrugs with improved pharmacokinetic properties is a key area of interest in drug development, and this compound offers unique opportunities for such applications.

The stability and solubility properties of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid have been extensively studied. Research has shown that it exhibits good stability under various conditions, making it suitable for long-term storage and transportation. However, care must be taken to avoid exposure to strong acids or bases, which can lead to deprotection of the Fmoc group. Solubility studies have indicated that this compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less so in water.

The safety profile of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid has been evaluated through various toxicological studies. These studies have shown that it is generally well-tolerated at low concentrations, with no significant adverse effects observed in vitro or in animal models. However, as with any chemical compound, appropriate handling and safety precautions should be followed to ensure safe use.

In conclusion, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoheptanoic acid (CAS No. 2171175-27-0) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for peptide synthesis, prodrug development, and other applications. Ongoing research continues to explore new uses and potential therapeutic applications for this compound, further highlighting its significance in modern drug discovery efforts.